Cas no 1374195-31-9 (3-Quinolinecarboxamide, 4-chloro-N-methoxy-N-methyl-)

• Product Name: 3-Quinolinecarboxamide, 4-chloro-N-methoxy-N-methyl-
• CAS No: 1374195-31-9
• MF: C₁₂H₁₁ClN₂O₂
• MW: 250.680941820145
• CID: 2124184
• Update Time: 2023-11-19

3-Quinolinecarboxamide, 4-chloro-N-methoxy-N-methyl- Chemical and Physical Properties

Names and Identifiers

• 4-chloro-N-methoxy-N-methyl-3-Quinolinecarboxamide
• 4-chloro-N-methoxy-N-methylquinoline-3-carboxamide
• CORPZHYSEHMBGP-UHFFFAOYSA-N
• CID 86709600
• 3-Quinolinecarboxamide, 4-chloro-N-methoxy-N-methyl-

• Inchi： 1S/C12H11ClN2O2/c1-15(17-2)12(16)9-7-14-10-6-4-3-5-8(10)11(9)13/h3-7H,1-2H3
• InChI Key： CORPZHYSEHMBGP-UHFFFAOYSA-N
• SMILES： ClC1C(=CN=C2C=CC=CC2=1)C(N(C)OC)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 288
• Topological Polar Surface Area: 42.4

Experimental Properties

• Density: 1.316±0.06 g/cm3(Predicted)
• Boiling Point: 431.5±30.0 °C(Predicted)
• pka: 1?+-.0.24(Predicted)